Cas no 866108-76-1 (3-Biphenyl-3',4'-Difluoro-Acetic Acid)
866108-76-1 structure
Product Name:3-Biphenyl-3',4'-Difluoro-Acetic Acid
CAS No:866108-76-1
MF:C14H10F2O2
MW:248.224811077118
MDL:MFCD03839980
CID:718831
PubChem ID:40424091
Update Time:2025-04-19
3-Biphenyl-3',4'-Difluoro-Acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-3-aceticacid, 3',4'-difluoro-
- 3-BIPHENYL-3',4'-DIFLUORO-ACETIC ACID
- 3',4'-Difluoro-biphenyl-3-acetic acid
- 2-[3-(3,4-difluorophenyl)phenyl]acetic acid
- 2-{3',4'-difluoro-[1,1'-biphenyl]-3-yl}acetic acid
- MFCD03839980
- 2-(3',4'-Difluoro-[1,1'-biphenyl]-3-yl)aceticacid
- (3',4'-difluoro-biphenyl-3-yl)-acetic acid
- DTXSID60654129
- AKOS015901180
- SCHEMBL4218863
- (3',4'-difluorobiphenyl-3-yl)acetic acid
- (3',4'-Difluoro[1,1'-biphenyl]-3-yl)acetic acid
- CS-0171100
- 3-Biphenyl-3',4'-difluoroacetic acid
- 866108-76-1
- 2-(3',4'-Difluoro-[1,1'-biphenyl]-3-yl)acetic acid
- AS-41882
- (3',4'-Difluoro-3-biphenylyl)acetic acid
- 3-Biphenyl-3',4'-Difluoro-Acetic Acid
-
- MDL: MFCD03839980
- Inchi: 1S/C14H10F2O2/c15-12-5-4-11(8-13(12)16)10-3-1-2-9(6-10)7-14(17)18/h1-6,8H,7H2,(H,17,18)
- InChI Key: LNCISQVUJFQGMA-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)C1=CC=CC(CC(=O)O)=C1)F
Computed Properties
- Exact Mass: 248.065
- Monoisotopic Mass: 248.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Density: 1.302
- Boiling Point: 384.6°C at 760 mmHg
- Flash Point: 186.4°C
- Refractive Index: 1.563
3-Biphenyl-3',4'-Difluoro-Acetic Acid Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P280;P301+P312;P302+P352;P305+P351+P338
- Storage Condition:Room temperature
3-Biphenyl-3',4'-Difluoro-Acetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019110322-1g |
2-(3',4'-Difluoro-[1,1'-biphenyl]-3-yl)acetic acid |
866108-76-1 | 97% | 1g |
$290.03 | 2023-08-31 | |
| Alichem | A019110322-5g |
2-(3',4'-Difluoro-[1,1'-biphenyl]-3-yl)acetic acid |
866108-76-1 | 97% | 5g |
$1188.26 | 2023-08-31 | |
| Fluorochem | 040919-100mg |
3-Biphenyl-3',4'-difluoro-acetic acid |
866108-76-1 | 97% | 100mg |
£65.00 | 2022-03-01 | |
| Fluorochem | 040919-250mg |
3-Biphenyl-3',4'-difluoro-acetic acid |
866108-76-1 | 97% | 250mg |
£136.00 | 2022-03-01 | |
| Fluorochem | 040919-1g |
3-Biphenyl-3',4'-difluoro-acetic acid |
866108-76-1 | 97% | 1g |
£337.00 | 2022-03-01 | |
| AstaTech | 82543-0.1/G |
3-BIPHENYL-3',4'-DIFLUORO-ACETIC ACID |
866108-76-1 | 97% | 0.1/G |
$57 | 2022-06-01 | |
| AstaTech | 82543-0.25/G |
3-BIPHENYL-3',4'-DIFLUORO-ACETIC ACID |
866108-76-1 | 97% | 0.25/G |
$120 | 2022-06-01 | |
| AstaTech | 82543-1/G |
3-BIPHENYL-3',4'-DIFLUORO-ACETIC ACID |
866108-76-1 | 97% | 1/G |
$299 | 2022-06-01 | |
| TRC | B594248-10mg |
3-Biphenyl-3',4'-Difluoro-Acetic Acid |
866108-76-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B594248-50mg |
3-Biphenyl-3',4'-Difluoro-Acetic Acid |
866108-76-1 | 50mg |
$ 95.00 | 2022-06-07 |
3-Biphenyl-3',4'-Difluoro-Acetic Acid Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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